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Compound of Interest

Compound Name: 5-Bromo-2-chlorophenol

Cat. No.: B068879 Get Quote

An In-depth Technical Guide to the Safety, Hazards, and GHS Classification of 5-Bromo-2-
chlorophenol

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety, hazards, and regulatory

classification of 5-Bromo-2-chlorophenol (CAS No: 183802-98-4). The information is intended

to support risk assessment and ensure safe handling in a laboratory and drug development

context.

Executive Summary
5-Bromo-2-chlorophenol is a halogenated phenol used as a building block in the synthesis of

pharmaceuticals and agrochemicals. While a valuable reagent, it presents several health

hazards that necessitate careful handling and adherence to safety protocols. According to the

Globally Harmonized System (GHS), it is classified as harmful if swallowed, harmful in contact

with skin, a skin irritant, a serious eye irritant, and may cause respiratory irritation. This guide

summarizes the key safety data, outlines the GHS classification, provides guidance on safe

handling and emergency procedures, and presents the methodologies for the types of

toxicological studies used to determine these hazards.
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A clear understanding of the physical and chemical properties of a substance is fundamental to

its safe handling and use. The key properties of 5-Bromo-2-chlorophenol are summarized in

the table below.

Property Value Source(s)

Molecular Formula C₆H₄BrClO

Molecular Weight 207.45 g/mol

CAS Number 183802-98-4

Appearance
White to cream or pale yellow

solid (crystals or powder)

Melting Point 46-47 °C / 54.0-60.0°C

Boiling Point 234.9 ± 20.0 °C at 760 mmHg

Density 1.8 ± 0.1 g/cm³

Flash Point 95.9 ± 21.8 °C

Solubility Sparingly soluble in water

GHS Hazard Classification and Labeling
5-Bromo-2-chlorophenol has been classified according to the Globally Harmonized System of

Classification and Labelling of Chemicals (GHS). The following table details its classification,

which is critical for hazard communication and workplace safety.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 4 Tech Support

https://www.benchchem.com/product/b068879?utm_src=pdf-body
https://www.benchchem.com/product/b068879?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b068879?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


GHS Element Classification/Statement Source(s)

Pictogram GHS07 (Exclamation Mark)

Signal Word Warning

Hazard Classes

Acute Toxicity, Oral (Category

4)Acute Toxicity, Dermal

(Category 4)Skin Irritation

(Category 2)Serious Eye

Irritation (Category 2A)Specific

target organ toxicity — Single

exposure (Category 3),

Respiratory tract irritation

Hazard Statements

H302: Harmful if

swallowed.H312: Harmful in

contact with skin.H315:

Causes skin irritation.H319:

Causes serious eye

irritation.H335: May cause

respiratory irritation.

Precautionary Statements

P261: Avoid breathing

dust/fume/gas/mist/vapors/spr

ay.P264: Wash skin thoroughly

after handling.P270: Do not

eat, drink or smoke when using

this product.P271: Use only

outdoors or in a well-ventilated

area

To cite this document: BenchChem. [5-Bromo-2-chlorophenol safety, hazards, and GHS
classification]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b068879#5-bromo-2-chlorophenol-safety-hazards-
and-ghs-classification]
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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